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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzoic acid

Cat. No.: B122808

An In-depth Technical Guide to 5-Methoxyanthranilic Acid

Introduction

5-Methoxyanthranilic acid, also known as 2-amino-5-methoxybenzoic acid, is an aromatic
amino acid derivative.[1] It serves as a versatile building block in the synthesis of a variety of
chemical and pharmaceutical compounds, including those with anti-inflammatory and analgesic
properties.[1] The presence of three key functional groups—a carboxylic acid, an amino group,
and a methoxy group on the benzene ring—imparts a unique reactivity profile, making it a
valuable intermediate in medicinal chemistry and materials science.[1][2] This document
provides a comprehensive overview of its core physical and chemical properties, experimental
characterization protocols, and key reactivity insights for researchers, scientists, and drug
development professionals.

General and Chemical Identifiers

The compound is identified by several names and registry numbers across various chemical
databases.
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Identifier Value Source
2-amino-5-methoxybenzoic

IUPAC Name _ [31[4][5]
acid
5-Methoxy-2-aminobenzoic

Synonyms ) ) o ) [11161[7]
acid, 6-Amino-m-anisic acid

CAS Number 6705-03-9 [11[31[4][8]

Molecular Formula CsHoNOs3 [11[31[6]

Molecular Weight 167.16 g/mol [1][3]6]
INChl=1S/C8H9NO3/c1-12-5-

InChl 2-3-7(9)6(4-5)8(10)11/h2- [31[4]
4H,9H2,1H3,(H,10,11)
UMKSAURFQFUULT-

InChIKey [31[4]
UHFFFAOYSA-N
COC1=CC(=C(C=C1)N)C(=0)

SMILES [3]
o]

PubChem CID 277930 [1][3]

MDL Number MFCD00016509 [1][9][10]

Physicochemical Properties

The physical and chemical properties of 5-Methoxyanthranilic acid are summarized below.

These properties are crucial for its handling, storage, and application in various chemical

reactions.
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Property Value Source

Grey to brown solid; White to

Appearance Gray to Orange powder to [1][11]
crystal
Melting Point 148-152 °C [1][10]
N ) 349.9 °C at 760 mmHg
Boiling Point ) [12]
(Predicted)
Solubility 3.43 mg/mL (in water) [13]
LogP (Octanol/Water) 0.9756 (Calculated) [6]
Topological Polar Surface Area
72.55 A2 [6]
(TPSA)
Flash Point 165.4 °C (Predicted) [12]

Chemical Reactivity and Stability

5-Methoxyanthranilic acid's reactivity is governed by its three functional groups: the aromatic
amine, the carboxylic acid, and the electron-donating methoxy group.

e Amino Group: The primary amine is nucleophilic and can undergo reactions typical of
anilines, such as acylation, alkylation, and diazotization.

o Carboxylic Acid Group: This group can be converted to esters, amides, or acid chlorides. It
also allows the molecule to act as a weak acid.

o Aromatic Ring: The methoxy and amino groups are activating, ortho-, para-directing groups,
making the aromatic ring susceptible to electrophilic substitution.

The compound is a key intermediate in the synthesis of more complex heterocyclic structures
like quinazolinones, imidazobenzodiazepines, and pyridoquinazolones.[9] It is considered air
and heat sensitive and should be stored under an inert gas in refrigerated conditions (0-10°C).
[11]

The diagram below illustrates the key reactive sites of the molecule.
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Key Reactive Sites

Aromatic Ring (Activated)
- Electrophilic Substitution

Carboxylic Acid
- Esterification

- Amidation

Amino Group (Nucleophilic)
- Acylation
- Alkylation

5{Methoxyanthranilic Acid Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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